Cas no 49863-08-3 (3-tert-Butylhexane-1,6-diamine)

• Product Name: 3-tert-Butylhexane-1,6-diamine
• CAS No: 49863-08-3
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 2950617
• Update Time: 2026-04-28

3-tert-Butylhexane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(叔丁基)-1,6-己二胺
• 3-tert-Butylhexane-1,6-diamine

• Inchi： 1S/C10H24N2/c1-10(2,3)9(6-8-12)5-4-7-11/h9H,4-8,11-12H2,1-3H3
• InChI Key： KHSGWEBWAURKHZ-UHFFFAOYSA-N
• SMILES： N([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])N([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 105
• XLogP3: 1.4
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 0.855
• Boiling Point: 237 ºC
• Flash Point: 112 ºC